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Compound of Interest

Compound Name: 4-Pentyn-2-ol

Cat. No.: B120216

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Pentyn-2-ol, a versatile building block in organic synthesis. It is intended to assist researchers,
chemists, and professionals in drug development in sourcing this chemical and understanding
its applications through detailed experimental context.

Commercial Sourcing of 4-Pentyn-2-ol

4-Pentyn-2-ol is readily available from a variety of chemical suppliers. The following table
summarizes the offerings from several prominent vendors, providing a comparative look at
purity, available quantities, and pricing. Please note that prices are subject to change and may
not include shipping and handling fees. It is recommended to consult the suppliers' websites for

the most current information.
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) Product . Available .
Supplier Purity . Price (USD)
Number(s) Quantities
Thermo Scientific $47.65 (5 g),
_ AAL0275206,
Chemicals 97% 59,25¢ $153.65 (25 g)[1]
_ o AC385330250
(Fisher Scientific) [2]
_ _ $93.80 (5 9),
Sigma-Aldrich 268992 >98% 50,259
$253.00 (25 g)[3]
] Contact for
TCI America P0818 >97.0% (GC) 5mL, 25 mL o
pricing
Molport-003-928- ) Starting from
Molport 98% Various
877 $15.00[4]
CP Lab )
. - min 97% 1mL $40.65[5]
Chemicals

Experimental Protocols and Synthetic Applications

4-Pentyn-2-ol is a valuable intermediate in several types of chemical reactions, notably in the

synthesis of complex organometallic compounds and heterocyclic structures. Below are

summaries of experimental applications reported in the scientific literature.

Synthesis of Fischer-Type Rhenium(lll)
Benzoyldiazenido-2-oxacyclocarbenes

In a study by Marvelli et al., published in Dalton Transactions in 2004, 4-pentyn-2-ol was

utilized in the synthesis of novel Fischer-type rhenium(lll) benzoyldiazenido-2-

oxacyclocarbenes.

Reaction Synopsis: The synthesis involves the reaction of [ReCl2{n2-N2C(Ph)O}(PPh3)2] with
w-alkynols, including 4-pentyn-2-ol, in refluxing tetrahydrofuran (THF). This reaction leads to
the formation of a family of new Fischer-type rhenium(lll) benzoyldiazenido-2-
oxacyclocarbenes.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2004/dt/b315693a/unauth
https://www.researchgate.net/publication/8457934_Synthesis_characterisation_and_molecular_structure_of_ReIII_2-oxacyclocarbenes_stabilised_by_a_benzoyldiazenido_ligand
https://pubs.rsc.org/en/content/articlelanding/2004/dt/b315693a
https://pubs.rsc.org/en/content/articlelanding/2025/qo/d5qo01241d
https://pmc.ncbi.nlm.nih.gov/articles/PMC8044010/
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Experimental Protocol: While the full experimental text from the original publication is
not accessible for direct reproduction, the general procedure involves dissolving the rhenium
precursor in THF, followed by the addition of 4-pentyn-2-ol. The reaction mixture is then
heated to reflux for a specified period. The resulting product, a carbene derivative, can be
isolated and purified using standard techniques such as chromatography. The structure of the
resulting complex, [(ReCl2{n1-N2C(O)Ph}{=C(CH2)2CH(CH3)O}(PPh3)2], was confirmed by
NMR analysis and X-ray diffraction.

A New Route to C-aryl Glycosides via Cycloaddition
Reaction

A 2002 publication in Organic Letters by Hauser and Hu describes a six-step route for the de
novo synthesis of C-aryl glycosides, which utilizes the cycloaddition of an aryl nitrile oxide with
4-pentyn-2-ol.

Reaction Synopsis: This synthetic route leverages the reactivity of the alkyne functionality in 4-
pentyn-2-ol in a 1,3-dipolar cycloaddition reaction with an in situ generated aryl nitrile oxide.
This key step forms an isoxazoline intermediate which is then further elaborated to the target
C-aryl glycoside.

Detailed Experimental Protocol: The specific, detailed experimental procedure from the original
paper is not available for reproduction. However, a general protocol for such a cycloaddition
would involve the slow addition of a solution of an appropriate hydroximoyl chloride to a
solution of 4-pentyn-2-ol and a base (such as triethylamine) in an inert solvent. The base
facilitates the in situ formation of the nitrile oxide, which then undergoes cycloaddition with the
alkyne. The resulting isoxazoline can then be isolated and carried forward through the
remaining steps of the synthesis.

Logical Workflow for Sourcing and Utilization

The following diagram illustrates a logical workflow for a researcher from the initial identification
of the need for 4-Pentyn-2-ol to its successful application in a synthesis.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Workflow for Sourcing and Utilizing 4-Pentyn-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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